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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structure elucidation and confirmation
of N1-Methoxymethyl picrinine, a significant indole alkaloid. The information is compiled from
available scientific literature and is intended to serve as a valuable resource for researchers in
natural product chemistry, pharmacology, and drug development.

Introduction

N1-Methoxymethyl picrinine is a monoterpenoid indole alkaloid isolated from the leaves of
Alstonia scholaris, a plant with a rich history in traditional medicine. The structural novelty of
this compound, particularly the presence of a methoxymethyl group at the N1 position of the
indole nucleus, has garnered interest within the scientific community. Understanding its precise
molecular architecture is crucial for further investigation into its biosynthetic pathways,
pharmacological activities, and potential as a lead compound in drug discovery.

Isolation and Purification

The primary source for the isolation of N1-Methoxymethyl picrinine is the leaves of Alstonia
scholaris. While the complete, detailed experimental protocol from the original publication by
Wang et al. (2009) could not be accessed for this guide, a general workflow for the isolation of
indole alkaloids from plant material is presented below. This process typically involves
extraction, acid-base partitioning, and chromatographic separation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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